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Compound of Interest

Compound Name: Fluorine azide

Cat. No.: B077663 Get Quote

An In-depth Technical Guide to Gaseous Fluorine Azide (FN₃)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties,

appearance, and experimental protocols related to gaseous fluorine azide (FN₃). Given its

extreme instability and hazardous nature, this document emphasizes the critical safety and

handling procedures required when working with this compound.

Physical and Chemical Properties
Fluorine azide is a yellow-green gas at standard temperature and pressure.[1][2][3][4] It is a

highly unstable and explosive compound due to the very weak bond between the fluorine and

nitrogen atoms.[1][2][4] Its properties are analogous to other halogen azides such as ClN₃,

BrN₃, and IN₃.[1][2][4]

Quantitative Data Summary
The physical properties of fluorine azide are summarized in the table below. Note that some

discrepancies exist in the literature for melting and boiling points, which may be attributed to

the compound's instability and the challenges of its measurement.
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Property Value Source(s)

Appearance Yellow-green gas [1][2][3][4]

Molecular Formula FN₃ [1][2][5]

Molar Mass 61.019 g/mol [1][4][5]

Melting Point

-139 °C (-218 °F; 134 K) -152

°C (-242 °F; 121 K) -154 °C

(-245 °F; 119 K)

[1][2][4] [2][3] [6]

Boiling Point
-30 °C (-22 °F; 243 K) -82 °C

(-116 °F; 191 K)
[1][4] [2][6][7]

Density 1.3 g/cm³ [1][3]

Molecular Structure and Spectroscopy
The fluorine azide molecule features a chain of three nitrogen atoms with a terminal fluorine

atom. Calculations indicate the three nitrogen atoms are arranged in a straight line, with the F-

N-N bond angle being approximately 102°.[1][2][4]

Structural Parameters
Parameter Bond Length / Angle Source(s)

F−N Bond Length 0.1444 nm [1][3]

F−N=N Bond Length 0.1253 nm [1][3]

FN=N=N Bond Length 0.1132 nm [1][3]

F−N−N Angle ~102° [1][2][4]

Spectroscopic Data
The ultraviolet photoelectric spectrum of fluorine azide shows several ionisation peaks, which

have been assigned to specific molecular orbitals.[1][3]

Ionization Peaks (eV): 11.01, 13.72, 15.6, 15.9, 16.67, 18.2, and 19.7.[1][3]
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Orbital Assignments: These peaks correspond to the π, nN or nF, nF, πF, nN or σ, π, and σ

orbitals, respectively.[1][3]

Experimental Protocols
Extreme caution is advised. Fluorine azide is extremely sensitive to shock and friction and can

detonate violently.[1][4] Experiments should only be conducted by trained personnel in a

controlled environment, using appropriate safety measures such as blast shields, and handling

quantities should be strictly limited, with a recommended maximum of 0.02 grams.[2][3]

Synthesis of Fluorine Azide
Fluorine azide can be synthesized by the reaction of fluorine gas with either hydrazoic acid or

sodium azide.[1][2][4]

Method 1: Reaction with Hydrazoic Acid

Reaction: HN₃ + F₂ → FN₃ + HF

Protocol: This reaction involves bubbling fluorine gas through a solution of hydrazoic acid.

The procedure requires careful control of temperature and flow rates to prevent explosive

decomposition. All apparatus must be made of materials resistant to both fluorine and

hydrazoic acid.

Method 2: Reaction with Sodium Azide

Reaction: NaN₃ + F₂ → FN₃ + NaF

Protocol: This method involves passing fluorine gas over solid sodium azide. The reaction is

highly exothermic and must be carefully cooled to prevent detonation. The resulting gaseous

FN₃ is typically diluted with an inert gas like nitrogen as it is formed.
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Synthesis of Fluorine Azide (FN₃)

Hydrazoic Acid (HN₃)

Fluorine Azide (FN₃)

+ F₂

Sodium Azide (NaN₃)
+ F₂

Fluorine Gas (F₂)

Hydrogen Fluoride (HF)

Sodium Fluoride (NaF)

Click to download full resolution via product page

Synthesis pathways for Fluorine Azide.

Handling and Storage
General Precautions: Due to the high risk of explosion, only handle very small quantities at a

time.[1][2][3] Organic azides are sensitive to heat, light, and pressure.[8][9]

Personal Protective Equipment (PPE): Always use appropriate gloves, as the azide ion is

toxic, similar to cyanide.[8] Safety glasses or goggles are mandatory.[10] Work must be

performed in a fume hood behind a blast shield.[10]

Materials to Avoid:

Metals: Do not use metal spatulas or allow contact with metal parts, as this can form

highly explosive heavy metal azides.[9][10]

Chlorinated Solvents: Never use solvents like dichloromethane or chloroform, as they can

form explosively unstable di- and tri-azidomethane.[8][9]

Acids: Avoid contact with acids, which can produce the highly toxic and explosive

hydrazoic acid.[9][10]

Storage: Store at low temperatures (-18 °C is recommended for organic azides) and in the

absence of light, preferably in plastic amber containers.[8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b077663?utm_src=pdf-body-img
https://www.benchchem.com/product/b077663?utm_src=pdf-body
https://en.wikipedia.org/wiki/Fluorine_azide
https://assignmentpoint.com/fluorine-azide-a-gas-composed-of-nitrogen-and-fluorine/
https://www.youtube.com/watch?v=CSXlOPhfsbw
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Handling%20Azides%20And%20Other%20Potentially%20Explosive%20Materials.pdf
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Handling%20Azides%20And%20Other%20Potentially%20Explosive%20Materials.pdf
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Handling%20Azides%20And%20Other%20Potentially%20Explosive%20Materials.pdf
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Handling%20Azides%20And%20Other%20Potentially%20Explosive%20Materials.pdf
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Distillation and sublimation should never be used for purification due to the risk

of explosion.[8] Purification should be limited to techniques like extraction and precipitation.

[8]

Waste Disposal: Azide waste must be collected in separate, clearly labeled containers and

kept away from acids and other incompatible materials.[8][10]

Reactivity and Hazards
Decomposition
Fluorine azide decomposes under various conditions. The products are dependent on the

temperature.

At Normal Temperatures: The gas decomposes without explosion to form dinitrogen

difluoride (N₂F₂) and nitrogen (N₂).[1][2][4]

2 FN₃ → N₂F₂ + 2 N₂

At High Temperatures (e.g., 1000 °C): It breaks apart into the nitrogen monofluoride radical

(NF) and nitrogen gas (N₂).[1][2][4]

FN₃ → NF + N₂

Decomposition Conditions

Decomposition Products

Fluorine Azide (FN₃)

Normal Temperature High Temperature (~1000°C)

Dinitrogen Difluoride (N₂F₂) Nitrogen (N₂) Nitrogen Monofluoride (NF) Nitrogen (N₂)

Click to download full resolution via product page
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Decomposition pathways for Fluorine Azide.

Explosive Characteristics
Fluorine azide is classified as a primary explosive, meaning it is extremely sensitive to

initiation.[11]

Shock and Friction Sensitivity: Extreme.[1][4]

Detonation: Solid or liquid FN₃ can explode, releasing a large amount of energy.[1][2][3] A

thin film has been observed to burn at a rate of 1.6 km/s.[1][2][3]

Other Reactions
Adduct Formation: Fluorine azide can form adducts with strong Lewis acids. For example, it

reacts with boron trifluoride (BF₃) and arsenic pentafluoride (AsF₅) at -196 °C.[1][2][3] The

Lewis acid bonds to the nitrogen atom adjacent to the fluorine.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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